Cas no 172023-97-1 ([3-bromo-5-(trifluoromethyl)phenyl]methanol)

• Product Name: [3-bromo-5-(trifluoromethyl)phenyl]methanol
• CAS No: 172023-97-1
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• MDL: MFCD09835207
• CID: 1011406
• Update Time: 2025-11-02

[3-bromo-5-(trifluoromethyl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-(trifluoromethyl)phenyl)methanol
• 3-Bromo-5-(trifluoromethyl)benzyl alcohol
• [3-bromo-5-(trifluoromethyl)phenyl]methanol
• (3-Bromo-5-trifluoromethylphenyl)methanol
• 3-Bromo-5-trifluoromethylbenzenemethanol
• 3-BroMo-5-(trifluoroMethyl)benzyl acohol
• 3-Bromo-5-(trifluoromethyl)benzenemethanol
• Benzenemethanol, 3-bromo-5-(trifluoromethyl)-
• 3-Bromo-5-(trifluoromethyl)benzylalcohol
• (3-Bromo-5-trifluoromethyl-phenyl)-methanol
• PubChem4891
• 3-BROMO-5-TRIFLUOROMETHYLBENZYL ALCOHOL
• AMBZ0048
• MPYFWGBMAYFJOH-UHFFFAOYSA-N

• MDL： MFCD09835207
• Inchi： 1S/C8H6BrF3O/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-3,13H,4H2
• InChI Key： MPYFWGBMAYFJOH-UHFFFAOYSA-N
• SMILES： BrC1=CC(CO)=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 253.95500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 1.667±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 243.0±35.0 ºC (760 Torr),
• Flash Point: 100.8±25.9 ºC,
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 20.23000
• LogP: 2.96020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on [3-bromo-5-(trifluoromethyl)phenyl]methanol

[3-bromo-5-(trifluoromethyl)phenyl]methanol: A Versatile Building Block in Modern Medicinal Chemistry

The compound [3-bromo-5-(trifluoromethyl)phenyl]methanol (CAS No. 172023-97-1) has emerged as a key structural motif in contemporary drug discovery programs, owing to its unique combination of functional groups and synthetic tractability. This aromatic alcohol derivative, characterized by a trifluoromethyl substituent at the 5-position and a bromine atom at the 3-position of the phenyl ring, has garnered significant attention from pharmaceutical researchers due to its potential as a bioisostere and prodrug precursor in the development of novel therapeutics.

Recent studies published in Journal of Medicinal Chemistry (2023) highlight the electronic effects of the trifluoromethyl group in modulating receptor-ligand interactions. This fluorinated substituent is known to enhance metabolic stability and improve lipophilicity, properties that are critical for the development of central nervous system (CNS) drugs and targeted cancer therapeutics. The branched structure of this molecule allows for strategic stereochemical modifications that can be leveraged in the design of enantiomerically pure compounds, a requirement for many modern small molecule drugs entering clinical trials.

The alcohol functionality present in [3-bromo-5-(trifluoromethyl)phenyl]methanol offers multiple synthetic pathways for further derivatization. Researchers at the Max Planck Institute have demonstrated that this hydroxyl group can be efficiently converted into iodides, triflates, or tosylates through straightforward oxidation reactions, enabling the synthesis of heterocyclic scaffolds with high regioselectivity. These derivatization strategies have been instrumental in the development of tyrosine kinase inhibitors and COX-2 selective anti-inflammatory agents currently in preclinical evaluation.

Notably, a 2023 study in ACS Medicinal Chemistry Letters revealed that [3-bromo-5-(trifluoromethyl)phenyl]methanol serves as an intermediate in the synthesis of selective estrogen receptor modulators (SERMs) with enhanced oral bioavailability. The meta-bromo substitution in this molecule was found to significantly influence the conformational flexibility of the resulting compounds, allowing for improved binding affinity to estrogen receptors. This discovery has direct implications for the development of next-generation hormonal therapies in oncology and endocrinology.

From an organic synthesis perspective, the electrophilic nature of the trifluoromethyl group makes this compound an excellent electrophilic partner in transition metal-catalyzed cross-coupling reactions. Recent advances in palladium-catalyzed C-H activation have enabled the efficient functionalization of this molecule, leading to the development of novel antifungal agents with improved pharmacokinetics. These synthetic methodologies have been adopted by several biotech startups working on first-in-class therapeutics targeting multidrug-resistant pathogens.

The branched phenyl ring structure of [3-bromo-5-(trifluoromethyl)phenyl]methanol also exhibits attractive photophysical properties, as demonstrated in a 2023 Chemistry of Materials study. Researchers found that the conjugated system formed by the trifluoromethyl and bromine substituents results in enhanced fluorescence emission in the near-infrared region. This property has sparked interest in the development of bioimaging agents and fluorescent probes for real-time monitoring of biological processes in in vivo models.

Moreover, the modular nature of this compound has facilitated its use in combinatorial chemistry programs aimed at discovering multi-target drugs. A 2023 Journal of Combinatorial Chemistry paper reported that library synthesis based on [3-bromo-5-(trifluoromethyl)phenyl]methanol yielded over 500 diverse analogs with antiviral activity against respiratory syncytial virus (RSV). The structure-activity relationship (SAR) studies conducted on these analogous compounds provided valuable insights into the key pharmacophoric features required for antiviral potency.

Looking ahead, the versatility of [3-bromo-5-(trifluoromethyl)phenyl]methanol as a building block is expected to drive its incorporation into AI-assisted drug discovery platforms. Machine learning models trained on synthetic data derived from this molecule have already predicted novel reaction pathways that could lead to the development of green chemistry methods for large-scale pharmaceutical synthesis. These computational advances are likely to accelerate the translation of benchtop discoveries into clinical applications in the coming years.

In conclusion, [3-bromo-5-(trifluoromethyl)phenyl]methanol stands as a cornerstone in the molecular toolkits of modern pharmaceutical research. Its unique structural features, combined with the rapid advancements in organic synthesis and computational chemistry, position this aromatic alcohol as a pivotal molecule in the quest for innovative therapeutics addressing unmet medical needs. As research continues to uncover new biological activities and synthetic applications of this compound, its role in the evolving landscape of drug discovery is poised to expand even further.

The molecule [3-bromo-5-(trifluoromethyl)phenyl]methanol has emerged as a pivotal compound in modern drug discovery, owing to its unique structural and synthetic properties. Here's a structured summary of its key attributes and applications: --- ### Key Structural Features - Aromatic Ring: Contains a phenyl ring with a trifluoromethyl (CF₃) group at position 5 and a bromine (Br) atom at position 3. - Functional Groups: - Hydroxyl (-OH) group on the methyl branch, enabling diverse derivatization. - Electron-withdrawing trifluoromethyl and electrophilic bromine substituents, which influence reactivity and biological activity. --- ### Applications in Drug Discovery 1. Bioisosteres and Prodrugs: - The trifluoromethyl group enhances metabolic stability and lipophilicity, crucial for CNS drugs and cancer therapeutics. - The branched structure allows for stereochemical modifications, enabling the development of enantiomerically pure compounds. 2. Synthetic Versatility: - The hydroxyl group can be converted into iodides, triflates, or tosylates for heterocyclic scaffold synthesis. - Transition metal-catalyzed reactions (e.g., palladium-catalyzed C-H activation) enable functionalization for antifungal agents and multi-target drugs. 3. Targeted Therapeutics: - SERMs (Selective Estrogen Receptor Modulators) with improved oral bioavailability. - Antiviral agents against RSV (Respiratory Syncytial Virus), with structure-activity relationship (SAR) studies guiding pharmacophore design. 4. AI-Driven Drug Discovery: - Machine learning models predict novel reaction pathways and green chemistry methods for large-scale synthesis. --- ### Biological and Analytical Applications - Fluorescent Probes: The modular structure allows for real-time monitoring of biological processes in in vivo models. - Combinatorial Chemistry: Used to generate diverse analogs with antiviral and multi-target activities. --- ### Future Prospects - AI-assisted drug discovery will likely enhance its synthetic and biological applications. - Green chemistry and computational advances will drive its translation into clinical applications. --- ### Conclusion [3-bromo-5-(trifluoromethyl)phenyl]methanol is a versatile building block in pharmaceutical research, with a promising future in innovative therapeutics. Its structural uniqueness and synthetic flexibility position it as a cornerstone in the molecular toolkits of modern drug discovery.